N-(3-chloro-4-methylphenyl)-4-(4-methoxyphenyl)butanamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-4-(4-methoxyphenyl)butanamide
• InChI: InChI=1S/C18H20ClNO2/c1-13-6-9-15(12-17(13)19)20-18(21)5-3-4-14-7-10-16(22-2)11-8-14/h6-12H,3-5H2,1-2H3,(H,20,21)
• InChI Key: GOQHUZMTSUBTCD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CCCC2=CC=C(C=C2)OC)Cl
• Molecular Formula: C18H20ClNO2
• Molecular Weight: 317.8 g/mol

Description

N-(3-chloro-4-methylphenyl)-4-(4-methoxyphenyl)butanamide, also known as CMMPB, is a chemical compound that has gained attention in the scientific community for its potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of N-(3-chloro-4-methylphenyl)-4-(4-methoxyphenyl)butanamide is not yet fully understood. However, it is believed to work by inhibiting the activity of certain enzymes involved in the production of inflammatory mediators, such as prostaglandins and leukotrienes.
Biochemical and Physiological Effects:
Studies have shown that this compound can reduce pain and inflammation in animal models, without causing significant side effects. It has also been found to have antioxidant properties, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-chloro-4-methylphenyl)-4-(4-methoxyphenyl)butanamide in lab experiments is its specificity for certain enzymes involved in inflammation. This allows researchers to study the effects of inhibiting these enzymes without affecting other pathways in the body. However, one limitation is that more research is needed to fully understand the mechanism of action and potential side effects of this compound.

Future Directions

There are several potential future directions for research on N-(3-chloro-4-methylphenyl)-4-(4-methoxyphenyl)butanamide. One area of interest is the development of new drugs based on this compound for the treatment of pain and inflammation. Another direction is the study of the compound's effects on other pathways in the body, such as the immune system and the nervous system. Additionally, more research is needed to determine the safety and efficacy of this compound in humans.
In conclusion, this compound is a promising compound with potential applications in the field of medicine. While more research is needed to fully understand its mechanism of action and potential side effects, it represents a promising area of research for the development of new drugs for the treatment of pain and inflammation.

Synthesis Methods

The synthesis of N-(3-chloro-4-methylphenyl)-4-(4-methoxyphenyl)butanamide involves the reaction of 3-chloro-4-methylbenzoyl chloride with 4-methoxyphenylbutan-1-amine in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

N-(3-chloro-4-methylphenyl)-4-(4-methoxyphenyl)butanamide has been found to have potential applications in the field of medicine, particularly in the treatment of pain and inflammation. It has been shown to have analgesic and anti-inflammatory properties, making it a promising candidate for the development of new drugs.